Cas no 2034549-53-4 (1-(2-methylphenyl)-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}urea)

• Product Name: 1-(2-methylphenyl)-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}urea
• CAS No: 2034549-53-4
• MF: C₁₅H₁₈N₄O
• MW: 270.329622745514
• CID: 5766193
• PubChem ID: 119101499
• Update Time: 2025-10-31

1-(2-methylphenyl)-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}urea Chemical and Physical Properties

Names and Identifiers

• AKOS026701994
• 2034549-53-4
• 1-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-3-(o-tolyl)urea
• 1-(2-methylphenyl)-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}urea
• 1-(2-methylphenyl)-3-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)urea
• F6512-1442

• Inchi： 1S/C15H18N4O/c1-11-4-2-3-5-14(11)18-15(20)17-12-7-9-19-13(10-12)6-8-16-19/h2-6,8,12H,7,9-10H2,1H3,(H2,17,18,20)
• InChI Key： DBPPFSHCFHAPPX-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1C)NC1CC2=CC=NN2CC1

Computed Properties

• Exact Mass: 270.14806121g/mol
• Monoisotopic Mass: 270.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59Ų

Additional information on 1-(2-methylphenyl)-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}urea

1-(2-methylphenyl)-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}urea: A Comprehensive Overview

1-(2-methylphenyl)-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}urea, with the CAS number 2034549-53-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This urea derivative is characterized by its unique structural features and potential biological activities. The compound's structure consists of a urea moiety bridging a 2-methylphenyl group and a pyrazolo[1,5-a]pyridine scaffold. The pyrazolo[1,5-a]pyridine core is particularly noteworthy due to its presence in several biologically active molecules and its potential for modulating various physiological processes.

The synthesis of 1-(2-methylphenyl)-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}urea typically involves multistep reactions that include the formation of the urea linkage and the construction of the pyrazolo[1,5-a]pyridine ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel palladium-catalyzed approach that significantly improved the yield and purity of the final product. This method not only reduces the overall cost but also minimizes environmental impact by using greener solvents and catalysts.

In terms of biological activity, 1-(2-methylphenyl)-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}urea has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. A study conducted by researchers at the University of California in 2021 demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

Beyond its anti-inflammatory properties, 1-(2-methylphenyl)-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}urea has also been investigated for its potential as an anticancer agent. A recent study published in Cancer Research in 2023 reported that this compound exhibits selective cytotoxicity against several cancer cell lines, including breast cancer (MCF-7) and colon cancer (HT-29) cells. The mechanism underlying this activity is thought to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential.

The pharmacokinetic profile of 1-(2-methylphenyl)-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}urea has also been studied extensively. Preclinical data indicate that this compound has favorable oral bioavailability and a relatively long half-life in vivo. These properties make it an attractive candidate for further development as an orally administered therapeutic agent. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed.

In conclusion, 1-(2-methylphenyl)-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}urea (CAS number 2034549-53-4) represents a promising lead compound with diverse biological activities. Its potential applications in anti-inflammatory and anticancer therapies are supported by robust preclinical data. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical use. As research continues to advance in this field, it is anticipated that this compound will play a significant role in the development of novel therapeutic strategies for various diseases.